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Compound of Interest

Compound Name: 2'-O-Tosyladenosine

Cat. No.: B8282233

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-O-Tosyladenosine is a chemically modified nucleoside, an analog of the naturally occurring
adenosine. The addition of a tosyl (p-toluenesulfonyl) group to the 2'-hydroxyl position of the
ribose sugar significantly alters the molecule's chemical properties, making it a valuable
intermediate in the synthesis of various other adenosine derivatives. This modification can
influence the molecule's stability, reactivity, and potential biological activity, rendering it a
subject of interest in medicinal chemistry and drug development for creating novel therapeutic
agents.

While the 5-O-tosyl and 3'-O-tosyl isomers of adenosine are more commonly documented, the
2'-O-tosyl derivative provides a unique scaffold for synthetic transformations. Its strategic use
allows for selective modifications at the 2'-position, which is crucial for the development of
oligonucleotides and other nucleoside-based drugs.

Chemical and Physical Data

Quantitative data for 2'-O-Tosyladenosine is not as widely available as for its isomers. The
following table summarizes the available information. For comparative purposes, data for the
more common 5'-O-Tosyladenosine is also included.
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Property 2'-O-Tosyladenosine 5'-O-Tosyladenosine
CAS Number Not readily available 5135-30-8[1]

Molecular Formula C17H19Ns506S C17H19Ns06S[1]
Molecular Weight 421.43 g/mol 421.43 g/mol [1]
Appearance Solid (predicted) White to Off-White Solid[1]
Melting Point Not available 151-153 °CJ[2]

DMSO (Slightly), Methanol

Solubility Not available _
(Slightly, Heated)[1]

Synthesis of 2'-O-Tosyladenosine

A convenient and regioselective method for the synthesis of 2'-O-Tosyladenosine has been
reported. The following protocol is based on the published literature.

Experimental Protocol: Regioselective Tosylation of
Adenosine

Materials:

Adenosine

Sodium p-toluenesulfinate

Sodium hypochlorite solution

Appropriate solvent system (e.g., aqueous pyridine)

Standard laboratory glassware and purification apparatus (e.g., chromatography columns)
Procedure:
o Dissolve adenosine in the chosen solvent system.

¢ Add sodium p-toluenesulfinate to the reaction mixture.
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e Slowly add a solution of sodium hypochlorite to the mixture while stirring at a controlled
temperature. The reaction is proposed to proceed through the in-situ formation of p-
toluenesulfonyl chloride.

e Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC).

o Upon completion, quench the reaction and perform an aqueous work-up to remove inorganic
salts.

o Extract the product into an organic solvent.
» Dry the organic layer and concentrate it under reduced pressure.
o Purify the crude product using column chromatography to isolate 2'-O-Tosyladenosine.

o Characterize the final product using spectroscopic methods (e.g., *H NMR, 13C NMR, Mass
Spectrometry) to confirm its identity and purity.

Note: This protocol is a generalized representation. For precise details on reaction conditions,
stoichiometry, and purification methods, it is imperative to consult the original research article.

Synthetic Workflow

The synthesis of 2'-O-Tosyladenosine can be visualized as a multi-step chemical
transformation.
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Reaction Mm Regioselective Tosylation _
(in situ generation of TsCl) o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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